Cas no 6939-28-2 (2-(heptylamino)acetic Acid hydrochloride)

• Product Name: 2-(heptylamino)acetic Acid hydrochloride
• CAS No: 6939-28-2
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 1736643
• PubChem ID: 24186932
• Update Time: 2025-10-31

2-(heptylamino)acetic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(heptylamino)acetic acid hydrochloride
• AC1Q39P7
• MolPort-016-636-658
• NSC56799
• NSC-56799
• EN300-72527
• 2-(heptylamino)acetic acid
• hydrochloride
• 6939-28-2
• Z1259273296
• 2-(heptylamino)acetic acid;hydrochloride
• CS-0259161
• N-Heptylglycine--hydrogen chloride (1/1)
• (HEPTYLAMINO)ACETIC ACID HYDROCHLORIDE
• DTXSID80637297
• SCHEMBL5596141
• 2-(heptylamino)aceticacidhydrochloride
• AKOS008121795
• 2-(heptylamino)acetic Acid hydrochloride

• Inchi： 1S/C9H19NO2.ClH/c1-2-3-4-5-6-7-10-8-9(11)12;/h10H,2-8H2,1H3,(H,11,12);1H
• InChI Key： BBRXBVMPIVNFSE-UHFFFAOYSA-N
• SMILES： Cl.OC(CNCCCCCCC)=O

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 209.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 0.959
• Boiling Point: 275.7°C at 760 mmHg
• Flash Point: 120.5°C
• Refractive Index: 1.454
• PSA: 49.33

Additional information on 2-(heptylamino)acetic Acid hydrochloride

2-(Heptylamino)acetic Acid Hydrochloride: An Overview of Its Properties and Applications

2-(Heptylamino)acetic Acid Hydrochloride (CAS No. 6939-28-2) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as Glycine Heptylamide Hydrochloride, is a derivative of glycine, a simple amino acid, and heptylamine. Its unique structure and properties make it a valuable component in various scientific and industrial applications.

The molecular formula of 2-(Heptylamino)acetic Acid Hydrochloride is C₉H₁₉NO₂·HCl, with a molecular weight of approximately 197.71 g/mol. The compound is a white crystalline solid that is highly soluble in water and polar organic solvents. Its solubility and stability make it an attractive candidate for use in both laboratory research and industrial processes.

In terms of its chemical structure, 2-(Heptylamino)acetic Acid Hydrochloride consists of a glycine backbone with a heptylamine side chain. The presence of the heptylamine group imparts hydrophobic properties to the molecule, which can influence its behavior in various biological systems. This hydrophobicity can be advantageous in applications where the compound needs to interact with lipid bilayers or other hydrophobic environments.

Glycine Heptylamide Hydrochloride has been the subject of numerous studies due to its potential biological activities. Recent research has explored its role as a modulator of ion channels and receptors, particularly in the nervous system. Studies have shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels, which are crucial for neuronal function. This interaction can lead to changes in neuronal excitability and may have therapeutic implications for conditions such as epilepsy and neuropathic pain.

In addition to its potential neurological applications, 2-(Heptylamino)acetic Acid Hydrochloride has been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits activity against a range of bacteria, including both Gram-positive and Gram-negative strains. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antimicrobial agents.

The pharmaceutical industry has also shown interest in Glycine Heptylamide Hydrochloride due to its potential as a drug delivery enhancer. The compound's ability to improve the permeability of biological membranes can be leveraged to enhance the absorption of poorly soluble drugs. This property is particularly relevant for oral drug formulations, where improving bioavailability is a critical challenge.

Beyond its biological applications, 2-(Heptylamino)acetic Acid Hydrochloride finds use in various industrial processes. In the field of materials science, it has been employed as a surfactant and emulsifier due to its amphiphilic nature. The compound's ability to lower surface tension makes it useful in the formulation of emulsions and other colloidal systems.

Synthesis of Glycine Heptylamide Hydrochloride can be achieved through several routes, but one common method involves the reaction of glycine with heptylamine followed by acidification with hydrochloric acid. This process yields high-purity product with good yields, making it suitable for large-scale production.

In conclusion, 2-(Heptylamino)acetic Acid Hydrochloride (CAS No. 6939-28-2) is a multifunctional compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an important molecule for both academic research and industrial development. Ongoing studies continue to uncover new potential uses for this compound, highlighting its significance in various scientific disciplines.